Cas no 117609-50-4 (Tauroursodeoxycholate dihydrate)

• Product Name: Tauroursodeoxycholate dihydrate
• CAS No: 117609-50-4
• MF: C₂₆H₄₉NO₈S
• MW: 535.734167814255
• MDL: MFCD09750398
• CID: 4738719
• PubChem ID: 71306862
• Update Time: 2025-11-01

Tauroursodeoxycholate dihydrate Chemical and Physical Properties

Names and Identifiers

• Tauroursodeoxycholic acid dihydrate
• U7XRV7RZ1I
• Tauroursodeoxycholate dihydrate
• 499.71 (anhydrous)
• C26H45NO6S.2H2O
• M937
• TUDCA dihydrate
• UR 906 dihydrate
• Taurolite dihydrate
• CS-0094057
• G13568
• Ethanesulfonic acid, 2-(((3alpha,5beta,7beta)-3,7-dihydroxy-24-oxocholan-24-yl)amino)-, hydrate (1:2)
• Tauroursodeoxycholicaciddihydrate
• MS-29900
• 117609-50-4
• 2-[[(4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid;dihydrate
• AKOS025310181
• ALBRIOZA component TAUROURSODEOXYCHOLIC ACID DIHYDRATE
• AMX0035 COMPONENT TAUROURSODEOXYCHOLIC ACID DIHYDRATE
• UNII-U7XRV7RZ1I
• HY-19696B
• URSODOXICOLTAURINE DIHYDRATE
• MFCD09750398
• Tauroursodeoxycholate (dihydrate)
• TAURURSODIOL DIHYDRATE
• RELYVRIO COMPONENT TAURURSODIOL DIHYDRATE
• ETHANESULFONIC ACID, 2-(((3.ALPHA.,5.BETA.,7.BETA.)-3,7-DIHYDROXY-24-OXOCHOLAN-24-YL)AMINO)-, HYDRATE (1:2)
• DA-58310
• AMX-0035 COMPONENT TAUROURSODEOXYCHOLIC ACID DIHYDRATE

• MDL： MFCD09750398
• Inchi： 1S/C26H45NO6S.2H2O/c1-16(4-7-23(30)27-12-13-34(31,32)33)19-5-6-20-24-21(9-11-26(19,20)3)25(2)10-8-18(28)14-17(25)15-22(24)29;;/h16-22,24,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33);2*1H2/t16-,17+,18-,19-,20+,21+,22+,24+,25+,26-;;/m1../s1
• InChI Key： BNXLUNVCHFIPFY-GUBAPICVSA-N
• SMILES： S(CCNC(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3[C@H](C[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O)O)=O)(=O)(=O)O.O.O

Computed Properties

• Exact Mass: 535.31788869g/mol
• Monoisotopic Mass: 535.31788869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 858
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134

Additional information on Tauroursodeoxycholate dihydrate

Tauroursodeoxycholate Dihydrate (CAS No. 117609-50-4): A Comprehensive Overview

Tauroursodeoxycholate dihydrate (CAS No. 117609-50-4) is a bile acid derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and medicine due to its diverse biological activities and therapeutic potential. This compound, also known as TUDCA or Tauroursodeoxycholic acid dihydrate, is a taurine-conjugated form of ursodeoxycholic acid (UDCA), which is a naturally occurring bile acid found in the liver and gallbladder of certain mammals.

The structure of Tauroursodeoxycholate dihydrate consists of a bile acid core with a taurine moiety attached to the 3-position carboxyl group, and two water molecules of hydration. This unique structure confers specific physicochemical properties that contribute to its biological activities. The compound is highly soluble in water and exhibits amphipathic characteristics, making it an effective detergent and emulsifying agent in biological systems.

Recent research has highlighted the multifaceted roles of Tauroursodeoxycholate dihydrate in various physiological and pathological processes. One of the most notable applications is in the treatment of liver diseases, particularly cholestatic liver diseases such as primary biliary cholangitis (PBC) and primary sclerosing cholangitis (PSC). Studies have shown that TUDCA can alleviate cholestasis by reducing bile acid toxicity, improving bile flow, and protecting hepatocytes from oxidative stress and apoptosis.

Beyond its hepatoprotective effects, Tauroursodeoxycholate dihydrate has been investigated for its potential in treating neurodegenerative diseases. Research indicates that TUDCA can reduce endoplasmic reticulum (ER) stress, a key factor in the pathogenesis of conditions such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. By modulating ER stress pathways, TUDCA can enhance cell survival and function, thereby offering a promising therapeutic strategy for these debilitating conditions.

In the realm of metabolic disorders, Tauroursodeoxycholate dihydrate has shown promise in managing obesity and type 2 diabetes. Studies have demonstrated that TUDCA can improve insulin sensitivity, reduce inflammation, and modulate lipid metabolism. These effects are attributed to its ability to activate peroxisome proliferator-activated receptors (PPARs) and inhibit toll-like receptor 4 (TLR4) signaling pathways.

The anti-inflammatory properties of Tauroursodeoxycholate dihydrate have also been explored in the context of inflammatory bowel diseases (IBD). Preclinical studies suggest that TUDCA can attenuate intestinal inflammation by suppressing pro-inflammatory cytokines and enhancing mucosal barrier function. These findings position TUDCA as a potential adjunct therapy for conditions such as ulcerative colitis and Crohn's disease.

In addition to its therapeutic applications, Tauroursodeoxycholate dihydrate has been used as a research tool to study bile acid metabolism and signaling pathways. Its ability to modulate bile acid receptors such as farnesoid X receptor (FXR) and G protein-coupled bile acid receptor 1 (TGR5) makes it a valuable compound for investigating the role of bile acids in various physiological processes.

The safety profile of Tauroursodeoxycholate dihydrate is generally favorable, with minimal side effects reported in clinical trials. However, as with any therapeutic agent, careful consideration should be given to dosing and patient-specific factors to ensure optimal efficacy and safety.

In conclusion, Tauroursodeoxycholate dihydrate (CAS No. 117609-50-4) is a versatile compound with a wide range of biological activities and therapeutic potential. Its applications span multiple areas of medicine, including liver disease, neurodegeneration, metabolic disorders, and inflammatory conditions. Ongoing research continues to uncover new mechanisms of action and potential uses for this promising compound.